1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-(4-chlorophenyl)-5-(furan-2-yl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C14H9ClN2O3/c15-9-3-5-10(6-4-9)17-12(13-2-1-7-20-13)8-11(16-17)14(18)19/h1-8H,(H,18,19)
• InChI Key: NJOHPIOKTHWUOM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NN2C3=CC=C(C=C3)Cl)C(=O)O
• Molecular Formula: C14H9ClN2O3
• Molecular Weight: 288.68 g/mol
• CAS No.: 956769-53-2

Description

1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C14H9ClN2O3 and its molecular weight is 288.69. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Microwave-Assisted Synthesis for Anti-inflammatory and Antibacterial Agents : A study demonstrated the synthesis of novel pyrazoline derivatives, including 1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid, using microwave irradiation methods. These compounds showed significant in vivo anti-inflammatory and in vitro antibacterial activity, suggesting their potential as molecular templates for anti-inflammatory drugs (Ravula et al., 2016).

Chemical Synthesis and Structure Analysis

• Regiospecific Synthesis and Crystal Structure : Another research focused on the regiospecific synthesis of similar pyrazole derivatives. The study highlighted the importance of single-crystal X-ray analysis for unambiguous structure determination of these compounds (Kumarasinghe et al., 2009).

Antioxidant Properties

• Antioxidant Activity in Novel Chalcone Derivatives : Research in 2021 discovered that certain pyrazole derivatives, synthesized under specific conditions, exhibited potent in vitro antioxidant activity. This study indicates the potential of these compounds in antioxidant applications (Prabakaran et al., 2021).

Antimicrobial and Anticancer Potential

• Synthesis for Antimicrobial and Anticancer Agents : Another study synthesized pyrazole derivatives and evaluated them for their in vitro antimicrobial and anticancer activity. Some of these compounds exhibited higher anticancer activity than the reference drug, doxorubicin, showcasing their potential as antimicrobial and anticancer agents (Hafez et al., 2016).

Nonlinear Optical Materials

• Potential in Nonlinear Optical Applications : A study on N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates revealed that these compounds exhibit significant nonlinear optical properties, making them potential candidates for optical limiting applications (Chandrakantha et al., 2013).

In vitro Antimicrobial Evaluation

• Antimicrobial Studies and Molecular Docking : Research in 2020 conducted antimicrobial studies on 4-chlorophenyl furfuran derivatives bearing pyrazole moieties. The study included in silico molecular docking and ADME prediction, showing good antimicrobial activity and promising drug likeness profiles (Mathew et al., 2020).

Mechanism of Action

Without specific studies or data, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would likely depend on how it interacts with biological targets, which in turn would be influenced by its molecular structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and environmental impact. The presence of the chlorophenyl group, for instance, could potentially make it hazardous.